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Compound of Interest

Compound Name: Tris(methylamino)borane

Cat. No.: B15388924

Technical Support Center: Tris(methylamino)borane

This technical support center provides guidance on the safe and effective handling and storage
of Tris(methylamino)borane. Given its air-sensitive nature, proper techniques are crucial to
maintain its integrity and ensure the safety of laboratory personnel.

Frequently Asked Questions (FAQs)

Q1: What is Tris(methylamino)borane and why is it considered air-sensitive?

Al: Tris(methylamino)borane, with the chemical formula B(NHCHs)s, is an organoboron
compound. Like many aminoboranes, it is susceptible to reaction with components of the
atmosphere. Compounds containing boron-nitrogen bonds are often readily hydrolyzed by
moisture and can react with oxygen.[1][2] This reactivity can lead to the degradation of the
compound, affecting its purity and performance in subsequent applications, such as a
precursor for boron nitride.[3][4][5][6][7][8]

Q2: How should Tris(methylamino)borane be stored to ensure its stability?

A2: To prevent degradation, Tris(methylamino)borane should be stored in a tightly sealed
container under an inert atmosphere, such as nitrogen or argon. The storage area should be
cool, dry, and well-ventilated. It is crucial to store it away from incompatible materials, including
water, acids, and oxidizing agents. For long-term storage, a glove box or a desiccator with an
inert atmosphere is recommended.
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Q3: What personal protective equipment (PPE) is required when handling
Tris(methylamino)borane?

A3: When handling Tris(methylamino)borane, appropriate PPE is essential. This includes:

Flame-resistant lab coat

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A face shield may be necessary for procedures with a higher risk of splashing.
All handling of the compound should be performed within a chemical fume hood or a glove box.
Q4: Can | handle Tris(methylamino)borane on an open lab bench?

A4: No. Due to its air-sensitive nature, Tris(methylamino)borane should not be handled on an
open lab bench where it can be exposed to atmospheric moisture and oxygen.[1] All
manipulations should be carried out under an inert atmosphere using techniques such as a
glove box or a Schlenk line.[9][10][11][12]

Q5: Is Tris(methylamino)borane flammable?

A5: While specific flammability data for Tris(methylamino)borane is not readily available,
many organoboron compounds and related materials are flammable. Therefore, it should be
treated as a flammable liquid.[13][14][15][16][17] Keep it away from ignition sources such as
open flames, hot surfaces, and sparks. When transferring significant quantities, proper
grounding and bonding procedures should be followed to prevent the buildup of static
electricity.[13][14][15][16][17]

Troubleshooting Guides
Issue 1: The compound has changed in appearance
(e.g., color change, precipitation).

o Possible Cause: The compound has likely been exposed to air or moisture, leading to
decomposition.[1]
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e Solution:

Do not use the compromised material as it may lead to unpredictable results.

o

o Review your handling and storage procedures to identify the source of the exposure.

o Ensure all glassware is thoroughly dried before use and that the inert atmosphere is pure

and dry.

o Consider repurifying the material if possible and appropriate for your application, for
instance, by vacuum distillation, though this should be approached with caution.[18]

Issue 2: Poor performance or unexpected side reactions
in a synthesis.

e Possible Cause: Impurities in the Tris(methylamino)borane, likely due to degradation from
air or moisture exposure, can interfere with your reaction.

e Solution:
o Use a fresh, unopened sample of the reagent if available.

o If you must use an opened container, ensure it has been stored correctly under a positive

pressure of inert gas.

o Before use, you can attempt to remove any volatile impurities by placing the compound
under a high vacuum for a short period, assuming the compound itself is not volatile under

those conditions.

Issue 3: Difficulty in transferring the liquid without
exposure to air.

» Possible Cause: Inadequate inert atmosphere techniques.
e Solution:

o Glove Box: If available, perform all transfers inside a glove box with a continuously purged
inert atmosphere.[9]
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o Schlenk Line/Cannula Transfer: For transfers on a Schlenk line, use a double-tipped
needle (cannula) transfer technique. This involves pressurizing the vessel containing the
Tris(methylamino)borane with an inert gas and using that pressure to push the liquid
through the cannula into the receiving flask, which is also under an inert atmosphere.

o Syringe Transfer: For smaller quantities, a gas-tight syringe can be used. First, flush the
syringe with inert gas. Then, draw the liquid into the syringe and quickly transfer it to the
reaction vessel, which should also be purged with an inert gas.

Experimental Protocols
Protocol 1: General Inert Atmosphere Handling

This protocol outlines the basic steps for manipulating air-sensitive reagents like
Tris(methylamino)borane using a Schlenk line.

o Glassware Preparation: Ensure all glassware (flasks, syringes, cannulas) is thoroughly dried
in an oven (e.g., at 120°C overnight) and allowed to cool under a stream of dry inert gas or in
a desiccator.

 Inert Gas Purge: Assemble the glassware on the Schlenk line. Evacuate the air from the
flask using the vacuum line and then backfill with a high-purity inert gas (e.g., nitrogen or
argon). Repeat this cycle three times to ensure a completely inert atmosphere.[11]

o Reagent Transfer: Use a cannula or a gas-tight syringe to transfer
Tris(methylamino)borane from its storage container to the reaction flask. Ensure both the
storage container and the reaction flask are under a positive pressure of inert gas.

o Reaction Setup: Once the transfer is complete, maintain a positive pressure of the inert gas
throughout the reaction. This can be achieved by connecting the flask to a bubbler or a
balloon filled with the inert gas.[11]

Protocol 2: Grounding and Bonding for Transfer of
Flammable Liquids

To prevent static electricity buildup during the transfer of larger quantities of what should be
treated as a flammable liquid, follow these steps.[13][14][15][16][17]
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o Location: Perform the transfer in a well-ventilated area, preferably inside a chemical fume
hood.[16]

e Grounding: Connect the dispensing container (e.g., a metal drum) to a known ground source
using a grounding wire.[13][14]

o Bonding: Connect the dispensing container to the receiving container with a bonding wire.
This ensures both containers are at the same electrical potential.[13][14]

» Metal-to-Metal Contact: Ensure all connections are made to bare metal to guarantee a good
conductive path. Remove any paint or rust from the connection points.[14][17]

o Transfer: Proceed with the transfer slowly to minimize splashing, which can also generate
static electricity.[13]

Quantitative Data Summary

Property Value Source

Boiling Point 59 °C at 8 mmHg [18]

Note: Comprehensive quantitative data for Tris(methylamino)borane is limited in the provided
search results. Users should always refer to the manufacturer's Safety Data Sheet (SDS) for
the most accurate and complete information.

Visualizations
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Caption: Decision workflow for handling Tris(methylamino)borane.
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Caption: Workflow for cannula transfer of air-sensitive liquids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. vdoc.pub [vdoc.pub]

. Tris(methylamino)borane | 7397-44-6 | Benchchem [benchchem.com]
. pure.york.ac.uk [pure.york.ac.uk]

. emerald.com [emerald.com]

. Journal of Inorganic Materials [jim.org.cn]

. researchgate.net [researchgate.net]

. tandfonline.com [tandfonline.com]

. researchgate.net [researchgate.net]

°
(o] (0] ~ (o)) ()] EEN w N =

. Schilke Lab - Inert Atmosphere [dev.blogs.oregonstate.edu]
e 10. Distillation - Wikipedia [en.wikipedia.org]

e 11. m.youtube.com [m.youtube.com]

e 12. youtube.com [youtube.com]

e 13. Transferring Flammable Liquids: Bonding & Grounding — College of Engineering Safety —
UW-Madison [safety.engr.wisc.edu]

e 14. Bonding and Grounding | Department of Chemistry and Biochemistry [chemistry.osu.edu]
e 15. youtube.com [youtube.com]

e 16. ehs.washington.edu [ehs.washington.edu]

e 17. justrite.com [justrite.com]

» 18. The reactions between tris(primary amino)boranes and boron trifluoride: alkylaminoboron
difluorides and primary amine—boron trifluoride adducts - Journal of the Chemical Society A:
Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. ["handling and storage of air-sensitive
Tris(methylamino)borane"]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15388924?utm_src=pdf-custom-synthesis
https://vdoc.pub/documents/organometallic-compounds-of-boron-67sp9iku5fi0
https://www.benchchem.com/es/product/b15388924
https://pure.york.ac.uk/portal/files/136876736/Lee_et_al_2025.pdf
https://www.emerald.com/jnaen/article/7/2/37/442907/High-temperature-oxidation-of-graphite
https://www.jim.org.cn/EN/volumn/volumn_1339.shtml
https://www.researchgate.net/publication/229598882_Boron_Nitride_Fibers
https://www.tandfonline.com/doi/full/10.1080/17452759.2025.2499938
https://www.researchgate.net/publication/227103341_Boron_Nitrides_-_Properties_Synthesis_and_Applications
https://dev.blogs.oregonstate.edu/schilkelab/safetysops-2/lab-procedures/inert-atmosphere/
https://en.wikipedia.org/wiki/Distillation
https://m.youtube.com/watch?v=RNWZXhCGUgs
https://www.youtube.com/watch?v=bfvSSN1K4o4
https://safety.engr.wisc.edu/transferring-flammable-liquids-bonding-grounding/
https://safety.engr.wisc.edu/transferring-flammable-liquids-bonding-grounding/
https://chemistry.osu.edu/inresources/safety/chem/cbc-best-practices/policies/bonding-and-grounding
https://www.youtube.com/watch?v=xaRxFFniK0k
https://www.ehs.washington.edu/system/files/resources/grounding-bonding-focus-sheet.pdf
https://www.justrite.com/news/justrites-guide-to-safe-grounding-and-bonding-practices/
https://pubs.rsc.org/en/content/articlelanding/1966/j1/j19660000021/unauth
https://pubs.rsc.org/en/content/articlelanding/1966/j1/j19660000021/unauth
https://pubs.rsc.org/en/content/articlelanding/1966/j1/j19660000021/unauth
https://www.benchchem.com/product/b15388924#handling-and-storage-of-air-sensitive-tris-methylamino-borane
https://www.benchchem.com/product/b15388924#handling-and-storage-of-air-sensitive-tris-methylamino-borane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15388924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

[https://www.benchchem.com/product/b15388924#handling-and-storage-of-air-sensitive-tris-
methylamino-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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